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Compound of Interest

Compound Name: Metaxalone-d3

Cat. No.: B12309658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Metaxalone-d3, a deuterated analog of the skeletal muscle relaxant Metaxalone. This

document is intended to serve as a resource for researchers in pharmacology, drug

metabolism, and related fields who require a stable isotope-labeled internal standard for

bioanalytical studies or wish to investigate the pharmacokinetic profile of Metaxalone.

Commercial Availability and Supplier Specifications
Metaxalone-d3 is available for research purposes from specialized chemical suppliers. The

following table summarizes the key quantitative data for Metaxalone-d3 as offered by

prominent vendors in the research chemical space. Researchers are advised to contact the

suppliers directly for the most current pricing, availability, and detailed certificates of analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12309658?utm_src=pdf-interest
https://www.benchchem.com/product/b12309658?utm_src=pdf-body
https://www.benchchem.com/product/b12309658?utm_src=pdf-body
https://www.benchchem.com/product/b12309658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
CAS
Number

Chemical
Formula

Molecular
Weight (
g/mol )

Purity
Additional
Information

Simson

Pharma

Limited[1]

1192812-66-

0

C12H12D3N

O3
224.27

Not specified;

Certificate of

Analysis

provided with

purchase.[1]

Also offers

Metaxalone-

d6.

Immunomart[

2]

1192812-66-

0

Not explicitly

stated
224.27 98.0%[2]

Solubility: 10

mM in

DMSO.[2]

Understanding the Significance of Deuteration
The substitution of hydrogen atoms with deuterium, a stable isotope of hydrogen, in the

Metaxalone molecule results in Metaxalone-d3. This isotopic labeling is a critical tool in

pharmacokinetic studies for several reasons:

Internal Standard in Mass Spectrometry: Due to its identical chemical properties to unlabeled

Metaxalone but distinct mass, Metaxalone-d3 serves as an ideal internal standard for

quantitative analysis by liquid chromatography-mass spectrometry (LC-MS). This allows for

precise and accurate measurement of Metaxalone concentrations in biological matrices.

Pharmacokinetic Investigations: Deuterium substitution can sometimes lead to a "kinetic

isotope effect," where the C-D bond is stronger than the C-H bond. This can result in altered

metabolic pathways and a different pharmacokinetic profile compared to the parent drug.

Studying these differences can provide valuable insights into the drug's metabolism and

potential for developing "deuterated drugs" with improved therapeutic properties. For a

general overview of the impact of deuterium substitution on the pharmacokinetics of

pharmaceuticals, researchers can refer to publications on the topic.[2]

Experimental Methodologies
While specific experimental protocols for the use of Metaxalone-d3 are often developed and

validated in-house by research laboratories, a general workflow for its application as an internal
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standard in a pharmacokinetic study is outlined below.

General Workflow for Metaxalone Quantification using
Metaxalone-d3
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Caption: Workflow for quantifying Metaxalone in biological samples using Metaxalone-d3 as

an internal standard.

Procurement and Quality Control
The following diagram illustrates a logical workflow for the procurement and quality control of

Metaxalone-d3 for research applications.
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Caption: A typical workflow for the procurement and quality control of research-grade

Metaxalone-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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